Dolutegravir intermediate-1
Dolutegravir intermediate-1
Dolutegravir intermediate-1 is a novel synthetic intermediate of dolutegravir extracted from patent WO 2016125192 A2. Dolutegravir is an integrase inhibitor developed for the treatment of human immunodeficiency virus (HIV)-l infection.
Brand Name:
Vulcanchem
CAS No.:
1335210-23-5
VCID:
VC0006695
InChI:
InChI=1S/C13H17NO8/c1-19-8(20-2)6-14-5-7(12(16)17)10(15)11(21-3)9(14)13(18)22-4/h5,8H,6H2,1-4H3,(H,16,17)
SMILES:
COC1=C(N(C=C(C1=O)C(=O)O)CC(OC)OC)C(=O)OC
Molecular Formula:
C₁₃H₁₇NO₈
Molecular Weight:
315.28
Dolutegravir intermediate-1
CAS No.: 1335210-23-5
Inhibitors
VCID: VC0006695
Molecular Formula: C₁₃H₁₇NO₈
Molecular Weight: 315.28
| CAS No. | 1335210-23-5 |
|---|---|
| Product Name | Dolutegravir intermediate-1 |
| Molecular Formula | C₁₃H₁₇NO₈ |
| Molecular Weight | 315.28 |
| IUPAC Name | 1-(2,2-dimethoxyethyl)-5-methoxy-6-methoxycarbonyl-4-oxopyridine-3-carboxylic acid |
| Standard InChI | InChI=1S/C13H17NO8/c1-19-8(20-2)6-14-5-7(12(16)17)10(15)11(21-3)9(14)13(18)22-4/h5,8H,6H2,1-4H3,(H,16,17) |
| Standard InChIKey | XAXGEECGULRZGN-UHFFFAOYSA-N |
| SMILES | COC1=C(N(C=C(C1=O)C(=O)O)CC(OC)OC)C(=O)OC |
| Description | Dolutegravir intermediate-1 is a novel synthetic intermediate of dolutegravir extracted from patent WO 2016125192 A2. Dolutegravir is an integrase inhibitor developed for the treatment of human immunodeficiency virus (HIV)-l infection. |
| Reference | [1]. Sivaram Prasad, et al. Process for the preparation of dolutegravir . WO 2016125192 A2. |
| PubChem Compound | 53469000 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume